
Personal protective equipment for handling HMR
1556

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HMR 1556

Cat. No.: B1673320 Get Quote

Essential Safety and Handling Guide for HMR
1556
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

HMR 1556, a potent IKs channel blocker utilized in cardiovascular research. Adherence to

these guidelines is critical to ensure personal safety and maintain the integrity of your

experiments.
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Property Value

Chemical Name

N-[(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-

6-(4,4,4-trifluorobutoxy)-2H-1-benzopyran-4-yl]-

N-methylmetanesulfonamide

Molecular Formula C17H24F3NO5S

Molecular Weight 411.44 g/mol

CAS Number 223749-46-0

Appearance Solid powder

Primary Known Hazard

Potent pharmacological agent. The full

toxicological properties have not been

thoroughly investigated.

Personal Protective Equipment (PPE)
Due to the potent nature of HMR 1556 and the lack of comprehensive toxicological data, a

cautious approach to personal protection is mandatory. The following PPE must be worn at all

times when handling the compound.

PPE Category Specification Rationale

Hand Protection
Nitrile or other chemical-

resistant gloves.

Prevents skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

airborne particles.

Respiratory Protection

Use in a well-ventilated area. A

properly fitted NIOSH-

approved respirator is

recommended when handling

the powder outside of a

certified chemical fume hood.

Minimizes inhalation of the

powdered compound.

Body Protection A lab coat must be worn.
Protects skin and clothing from

contamination.
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Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling and disposal of HMR 1556.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks. If

compromised, do not open and consult your institution's safety officer.

Storage of Solid: Store the solid compound in a tightly sealed container in a cool, dry place.

For long-term storage, refer to the supplier's recommendation, which is typically at room

temperature.

Storage of Solutions: Prepare stock solutions in a certified chemical fume hood. Store

solutions in clearly labeled, tightly sealed vials at -20°C for short-term storage (up to one

month) or -80°C for long-term storage (up to two years)[1]. Avoid repeated freeze-thaw

cycles.

Handling and Experimental Protocol
Work Area Preparation: Designate a specific area for handling HMR 1556. Ensure the work

surface is clean and uncluttered. All handling of the solid powder should be conducted in a

certified chemical fume hood to prevent inhalation.

Weighing: To avoid generating airborne dust, carefully weigh the solid compound in a

chemical fume hood. Use appropriate weighing paper or a container that can be securely

closed.

Solution Preparation:

Select an appropriate solvent as specified by the experimental protocol (e.g., DMSO).

In a chemical fume hood, slowly add the solvent to the accurately weighed HMR 1556.

Ensure the compound is fully dissolved before use in experiments.

Spill Management:
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In case of a small spill of the solid, gently cover with a damp paper towel to avoid raising

dust and then clean the area with an appropriate detergent and water.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

In case of a large spill, evacuate the area and contact your institution's emergency

response team.

Disposal Plan
All waste containing HMR 1556, including empty containers, contaminated PPE, and unused

solutions, must be treated as hazardous chemical waste.

Waste Collection: Collect all HMR 1556 waste in a designated, labeled, and sealed

hazardous waste container.

Disposal Route: Dispose of the hazardous waste through your institution's approved

chemical waste disposal program. Do not dispose of HMR 1556 down the drain or in regular

trash.

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of HMR 1556.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1673320?utm_src=pdf-custom-synthesis
https://www.fishersci.fi/shop/products/hmr-1556-medchemexpress/16456787
https://www.fishersci.fi/shop/products/hmr-1556-medchemexpress/16456787
https://www.benchchem.com/product/b1673320#personal-protective-equipment-for-handling-hmr-1556
https://www.benchchem.com/product/b1673320#personal-protective-equipment-for-handling-hmr-1556
https://www.benchchem.com/product/b1673320#personal-protective-equipment-for-handling-hmr-1556
https://www.benchchem.com/product/b1673320#personal-protective-equipment-for-handling-hmr-1556
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

